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Compound of Interest

Compound Name:
2-(1H-pyrrol-2-yl)ethanamine

hydrochloride

Cat. No.: B2936260 Get Quote

An In-depth Technical Guide: 2-(1H-pyrrol-2-yl)ethanamine hydrochloride

Introduction: A Chemist's Perspective on a Versatile
Building Block
2-(1H-pyrrol-2-yl)ethanamine hydrochloride is a heterocyclic amine of significant interest to

the scientific community, particularly those in synthetic chemistry and drug discovery. Its

structure, featuring a pyrrole ring linked to an ethylamine side chain, makes it a valuable

precursor for the synthesis of more complex molecules. Structurally, it is an isomer of the more

commonly cited 2-(1H-pyrrol-1-yl)ethanamine and a close analog of biologically crucial

molecules like tryptamine, where an indole ring replaces the pyrrole. This structural similarity

suggests its potential as a scaffold in the development of novel therapeutic agents.

This guide moves beyond a standard safety data sheet to provide a comprehensive technical

overview for researchers and drug development professionals. It is designed to instill a deep

understanding of the compound's properties and the causality behind the required safety

protocols, ensuring its effective and safe use in a laboratory setting. We will explore its

chemical identity, potential hazards, and the rigorous protocols necessary for its handling, all

grounded in authoritative safety data.

Chemical and Physical Identity
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Understanding the fundamental properties of a compound is the bedrock of its safe and

effective use. 2-(1H-pyrrol-2-yl)ethanamine hydrochloride is a solid material whose

characteristics dictate its handling and storage requirements.

2-(1H-pyrrol-2-yl)ethanamin

Key IdentifiersCAS Number: 857418-70-3

Molecular Formula: C6H11ClN2

Molecular Weight: 146.62 g/mol

Appearance: Solid (potential for dust)

Solubility: Soluble in water

Primary Hazards (GHS) Affected Systems

2-(1H-pyrrol-2-yl)ethanamine
hydrochloride

H302: Harmful if Swallowed

H315: Causes Skin Irritation

H319: Causes Serious Eye Irritation

H335: May Cause Respiratory Irritation

Gastrointestinal
Tract

Ingestion

SkinContact

EyesContact

Respiratory
Tract

Inhalation
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Start: Retrieve Compound

Step 1: Preparation
- Don Full PPE

- Verify Fume Hood Function

Check SDS

Step 2: Weighing
- Use anti-static weigh boat

- Tare balance
- Transfer solid carefully
- Avoid dust generation

Inside Fume Hood

Step 3: Solubilization
- Add solid to solvent in flask
- Rinse weigh boat into flask
- Cap and mix until dissolved

Inside Fume Hood

Step 4: Decontamination
- Wipe down surfaces

- Clean spatula and equipment

Before exiting hood

Step 5: Waste Disposal
- Dispose of contaminated PPE

- Place chemical waste in
labeled container

End: Store Solution
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To cite this document: BenchChem. [2-(1H-pyrrol-2-yl)ethanamine hydrochloride material
safety data sheet]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2936260#2-1h-pyrrol-2-yl-ethanamine-hydrochloride-
material-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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